Cas no 1020966-38-4 (2-Chloro-N-(2-methylpropyl)-3,4-quinolinediamine)
1020966-38-4 structure
Product Name:2-Chloro-N-(2-methylpropyl)-3,4-quinolinediamine
CAS No:1020966-38-4
MF:C13H16ClN3
MW:249.739241600037
CID:2354811
Update Time:2023-08-07
2-Chloro-N-(2-methylpropyl)-3,4-quinolinediamine Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-3-N-(2-methylpropyl)quinoline-3,4-diamine
- 2-CHLORO-N-(2-METHYLPROPYL)-3,4-QUINOLINEDIAMINE
- PubChem21056
- VQ10113
- A810621
- 2-chloro-N3-(2-methylpropyl)quinoline-3,4-diamine
- 2-Chloro-N~3~-(2-methylpropyl)quinoline-3,4-diamine
- 2-chloranyl-N3-(2-methylpropyl)quinoline-3,4-diamine
- 2-Chloro-N-(2-methylpropyl)-3,4-quinolinediamine
-
- Inchi: 1S/C13H16ClN3/c1-8(2)7-16-12-11(15)9-5-3-4-6-10(9)17-13(12)14/h3-6,8,16H,7H2,1-2H3,(H2,15,17)
- InChI Key: JIJSWMBGPTXCNI-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=C2C=CC=CC2=N1)N)NCC(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 247
- Topological Polar Surface Area: 50.9
2-Chloro-N-(2-methylpropyl)-3,4-quinolinediamine Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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